1H-Imidazole-1-acetamide, N,N-bis(2-hydroxyethyl)-2-nitro-

• CAS RN: 74141-74-5
• Molecular Formula: C9H14N4O5
• Molecular Weight: 258.23 g/mol
• IUPAC Name: N,N-bis(2-hydroxyethyl)-2-(2-nitroimidazol-1-yl)acetamide
• InChI: InChI=1S/C9H14N4O5/c14-5-3-11(4-6-15)8(16)7-12-2-1-10-9(12)13(17)18/h1-2,14-15H,3-7H2
• InChI Key: KGFGBSRVWKBWIC-UHFFFAOYSA-N
• SMILES: C1=CN(C(=N1)[N+](=O)[O-])CC(=O)N(CCO)CCO
• synonyms: SR 2555; SR-2555

Description

1H-Imidazole-1-acetamide, N,N-bis(2-hydroxyethyl)-2-nitro-, also known as 1H-Imidazole-1-acetamide, N,N-bis(2-hydroxyethyl)-2-nitro-, is a useful research compound. Its molecular formula is C9H14N4O5 and its molecular weight is 258.23 g/mol. The purity is usually 95%.
The exact mass of the compound 1H-Imidazole-1-acetamide, N,N-bis(2-hydroxyethyl)-2-nitro- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 314055. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1H-Imidazole-1-acetamide, N,N-bis(2-hydroxyethyl)-2-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Imidazole-1-acetamide, N,N-bis(2-hydroxyethyl)-2-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4.00 g (21.6 mmol) of methyl 2-nitroimidazole-1-acetate and 4.0 g (38.0 mmol) of diethanolamine in 60.0 ml of methanol was stirred four days at room temperature. After removing the excess diethanolamine, the product was dissolved in 10 ml of methanol and chromatographed through a column of silica gel (70-230 mesh). Elution with 10% methanol in methylene chloride afforded 5.38 g (96%) of product as a hard gum that crystallized after several days to a cream colored hygroscopic solid on silica gel with 20% methanol in methylene chloride (Rf 0.47) and analyzed correctly for C9H14N4O5. The solubility of SR-2555 in 0.9% saline solution was over 300 mg/ml.